Cas no 80378-50-3 (1,3-Butanediamine, N,N'-diphenyl-)

• Product Name: 1,3-Butanediamine, N,N'-diphenyl-
• CAS No: 80378-50-3
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 705767
• PubChem ID: 12726509
• Update Time: 2025-04-19

1,3-Butanediamine, N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediamine, N,N'-diphenyl-
• 1-N,3-N-diphenylbutane-1,3-diamine
• 80378-50-3
• SCHEMBL1454227
• DTXSID40508191
• N~1~,N~3~-Diphenylbutane-1,3-diamine

• Inchi： 1S/C16H20N2/c1-14(18-16-10-6-3-7-11-16)12-13-17-15-8-4-2-5-9-15/h2-11,14,17-18H,12-13H2,1H3
• InChI Key： IWVFBPWHTLNIJK-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(C)CCNC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.162648646g/mol
• Monoisotopic Mass: 240.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 24.1Ų